N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-N'-[2-(diethylamino)ethyl]ethanediamide

• IUPAC Name: N'-[4-(1-adamantyl)-1,3-thiazol-2-yl]-N-[2-(diethylamino)ethyl]oxamide
• InChI: InChI=1S/C21H32N4O2S/c1-3-25(4-2)6-5-22-18(26)19(27)24-20-23-17(13-28-20)21-10-14-7-15(11-21)9-16(8-14)12-21/h13-16H,3-12H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key: BCFLDZAFEPVESU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C(=O)NC1=NC(=CS1)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H32N4O2S
• Molecular Weight: 404.6 g/mol

Description

N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-N'-[2-(diethylamino)ethyl]ethanediamide, commonly known as ABEA, is a synthetic compound that has gained significant attention in the field of neuroscience. ABEA has shown promising results in scientific research, particularly in its potential to improve cognitive function and treat neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of ABEA is not fully understood, but it is believed to act through multiple pathways. ABEA has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival, growth, and plasticity. ABEA also activates the NMDA receptor, a type of glutamate receptor that is involved in learning and memory. Additionally, ABEA has been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
ABEA has been shown to have a variety of biochemical and physiological effects. In animal studies, ABEA has been found to increase the levels of acetylcholine, a neurotransmitter that is important for learning and memory. ABEA has also been shown to decrease the levels of amyloid-beta, a protein that forms plaques in the brains of Alzheimer's patients. Additionally, ABEA has been found to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using ABEA in lab experiments is its ability to improve cognitive function and protect against neuronal damage. ABEA has also been found to have anti-depressant and anti-anxiety effects, which may be useful in studying the effects of stress on the brain. However, one limitation of using ABEA in lab experiments is its relatively short half-life, which may make it difficult to administer and study.

Future Directions

There are several future directions for research on ABEA. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Future studies could investigate the long-term effects of ABEA on cognitive function and neuronal health in animal models and human clinical trials. Another area of interest is the molecular mechanisms underlying ABEA's neuroprotective effects. Future research could focus on identifying the specific pathways and proteins involved in ABEA's action. Finally, future studies could investigate the potential of ABEA as a therapeutic agent for other neurological disorders, such as depression and anxiety.

Synthesis Methods

ABEA is synthesized through a multi-step process that involves the reaction of 1-adamantanecarboxaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with 2-bromoethyl diethylamine. The final product is obtained through purification and characterization.

Scientific Research Applications

ABEA has been extensively studied for its potential to improve cognitive function and treat neurodegenerative diseases such as Alzheimer's and Parkinson's. In animal studies, ABEA has been shown to enhance memory and learning, as well as protect against neuronal damage caused by oxidative stress and inflammation. ABEA has also been found to have anti-depressant and anti-anxiety effects in animal models.